Cas no 320419-86-1 (1-ALLYL-2-OXO-N-(3,4,5-TRIMETHOXYPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE)

1-ALLYL-2-OXO-N-(3,4,5-TRIMETHOXYPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE Chemical and Physical Properties
Names and Identifiers
-
- 1-ALLYL-2-OXO-N-(3,4,5-TRIMETHOXYPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
- 2-oxo-1-(prop-2-en-1-yl)-N-(3,4,5-trimethoxyphenyl)-1,2-dihydropyridine-3-carboxamide
- 3-Pyridinecarboxamide, 1,2-dihydro-2-oxo-1-(2-propen-1-yl)-N-(3,4,5-trimethoxyphenyl)-
-
- Inchi: 1S/C18H20N2O5/c1-5-8-20-9-6-7-13(18(20)22)17(21)19-12-10-14(23-2)16(25-4)15(11-12)24-3/h5-7,9-11H,1,8H2,2-4H3,(H,19,21)
- InChI Key: NLCLDDICYILGIS-UHFFFAOYSA-N
- SMILES: C1(=O)N(CC=C)C=CC=C1C(NC1=CC(OC)=C(OC)C(OC)=C1)=O
1-ALLYL-2-OXO-N-(3,4,5-TRIMETHOXYPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | 1F-359S-1MG |
1-allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydro-3-pyridinecarboxamide |
320419-86-1 | >90% | 1mg |
£28.00 | 2025-02-09 | |
Key Organics Ltd | 1F-359S-5MG |
1-allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydro-3-pyridinecarboxamide |
320419-86-1 | >90% | 5mg |
£35.00 | 2025-02-09 | |
Key Organics Ltd | 1F-359S-50MG |
1-allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydro-3-pyridinecarboxamide |
320419-86-1 | >90% | 50mg |
£77.00 | 2025-02-09 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00894216-1g |
2-Oxo-1-(prop-2-en-1-yl)-N-(3,4,5-trimethoxyphenyl)-1,2-dihydropyridine-3-carboxamide |
320419-86-1 | 90% | 1g |
¥2401.0 | 2023-03-29 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676499-2mg |
1-Allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydropyridine-3-carboxamide |
320419-86-1 | 98% | 2mg |
¥495 | 2023-04-05 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676499-10mg |
1-Allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydropyridine-3-carboxamide |
320419-86-1 | 98% | 10mg |
¥924 | 2023-04-05 | |
Ambeed | A895212-1g |
2-Oxo-1-(prop-2-en-1-yl)-N-(3,4,5-trimethoxyphenyl)-1,2-dihydropyridine-3-carboxamide |
320419-86-1 | 90% | 1g |
$350.0 | 2024-04-20 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676499-5mg |
1-Allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydropyridine-3-carboxamide |
320419-86-1 | 98% | 5mg |
¥529 | 2023-04-05 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676499-25mg |
1-Allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydropyridine-3-carboxamide |
320419-86-1 | 98% | 25mg |
¥1100 | 2023-04-05 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676499-20mg |
1-Allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydropyridine-3-carboxamide |
320419-86-1 | 98% | 20mg |
¥1354 | 2023-04-05 |
1-ALLYL-2-OXO-N-(3,4,5-TRIMETHOXYPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE Related Literature
-
Bo Xu,Qing-Shan Liang,Lian-Tao Liu,Qi-Sheng Liu,Cun-Cheng Li RSC Adv., 2014,4, 13919-13926
-
D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
-
Hao Dong,Kaijun Xiao,Donghui Luo RSC Adv., 2017,7, 18946-18952
-
5. Synthesis of Bax(Bi0.5Na0.5)1−xTiO3 perovskite mesocrystals via a solvothermal topochemical process†Wenxiong Zhang,Yan Wang,Dengwei Hu,Xingang Kong,Shinobu Uemura,Takafumi Kusunose CrystEngComm, 2019,21, 3854-3862
Additional information on 1-ALLYL-2-OXO-N-(3,4,5-TRIMETHOXYPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
Introduction to 1-ALLYL-2-OXO-N-(3,4,5-TRIMETHOXYPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS No. 320419-86-1)
1-Allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydro-3-pyridinecarboxamide (CAS No. 320419-86-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridinecarboxamides and is characterized by its unique structural features, including an allyl group, a trimethoxyphenyl moiety, and a pyridine ring. These structural elements contribute to its potential therapeutic applications and biological activities.
The chemical structure of 1-Allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydro-3-pyridinecarboxamide can be represented as follows: C17H20N2O5. The molecular weight of this compound is approximately 336.35 g/mol. The presence of multiple functional groups in its structure provides a foundation for diverse chemical reactivity and biological interactions.
In recent years, extensive research has been conducted to explore the pharmacological properties of 1-Allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydro-3-pyridinecarboxamide. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases.
Beyond its anti-inflammatory properties, 1-Allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydro-3-pyridinecarboxamide has also been investigated for its potential neuroprotective effects. Research indicates that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.
The mechanism of action of 1-Allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydro-3-pyridinecarboxamide is multifaceted. It has been shown to interact with several key targets in the body, including enzymes and receptors involved in inflammation and neuroprotection. For instance, it can inhibit the activity of cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins that mediate inflammation. Additionally, it can modulate the expression of genes associated with oxidative stress and cell death.
In preclinical studies, 1-Allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydro-3-pyridinecarboxamide has demonstrated promising results in animal models of various diseases. For example, it has been effective in reducing inflammation in models of arthritis and colitis. Furthermore, it has shown neuroprotective effects in models of Parkinson's disease and Alzheimer's disease.
The safety profile of 1-Allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydro-3-pyridinecarboxamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further development as a therapeutic agent.
In conclusion, 1-Allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydro-3-pyridinecarboxamide (CAS No. 320419-86-1) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development. Ongoing studies are likely to uncover additional therapeutic uses and optimize its clinical utility.
320419-86-1 (1-ALLYL-2-OXO-N-(3,4,5-TRIMETHOXYPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE) Related Products
- 1259317-19-5(2-(4-fluoro-3-methoxyphenyl)propan-2-amine)
- 15945-07-0(2,4,5-Trichloro-benzenesulfonyl chloride)
- 1804535-05-4(6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)
- 2137073-81-3((1R)-1-(5-fluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine)
- 89837-18-3(1H-INDEN-1-ONE, 2,3-DIHYDRO-6-METHOXY-4-METHYL-)
- 1936265-75-6(5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid)
- 2122418-69-1(ethyl 1-(4-fluorophenyl)-3-oxocyclobutane-1-carboxylate)
- 93951-82-7(2,4,5-Trichlorophenol-d2)
- 157047-98-8(Benzomalvin C)
- 1354000-22-8(2-[Methyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-ethanol)
